PPAR Modulator
  • Fmoc-leucine
    Fmoc-leucine
    • Cat. No.:
    • B557446
    • CAS No.:
    • 35661-60-0
    • Molecular Formula:
    • C21H23NO4
    • Molecular Weight:
    • 353.4 g/mol
    Description
    a leumedin;  RN given for (L)-isomer
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  • SR2595
    SR2595
    • Cat. No.:
    • B560387
    • CAS No.:
    • Molecular Formula:
    • C37H38N2O3
    • Molecular Weight:
    • 558.7 g/mol
    Description
    SR 2595 is an inverse agonist of PPARγ (IC50 = 30 nM) that represses both transactivation in a promoter:reporter assay and expression of the adipogenic marker fatty acid-binding protein 4 in differentiating muri...
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  • RB394
    RB394
    • Cat. No.:
    • B560388
    • CAS No.:
    • Molecular Formula:
    • C21H22F3NO4
    • Molecular Weight:
    • 409.4 g/mol
    Description
    RB394 is an orally bioavailable, dual modulator of soluble epoxide hydrolase (sEH) and PPARγ that inhibits sEH with an IC50 of 0.33 µM and activates PPARγ with an EC50 of 0.3 µM. It is inactive at PPARδ and show...
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  • MA-0204
    MA-0204
    • Cat. No.:
    • B608797
    • CAS No.:
    • Molecular Formula:
    • C25H27F3N2O4
    • Molecular Weight:
    • 476.5 g/mol
    Description
    MA-0204 is a highly potent and selective PPARd modulator (PPARδ EC50 = 0.4 nM;  PPARalpha, EC50 == 6,660 nM) that upregulates the expression of FAO genes in human renal proximal tubule cells, resulting in...
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  • GQ-16
    GQ-16
    • Cat. No.:
    • B1672112
    • CAS No.:
    • Molecular Formula:
    • C19H16BrNO3S
    • Molecular Weight:
    • 418.3 g/mol
    Description
    Full activation of peroxisome proliferator-activated receptor γ (PPARγ), e.g., using thiazolidinediones, effectively treats insulin resistance and type 2 diabetes but also commonly promotes weight gain, hyperpha...
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  • GED 0507-34-Levo
    GED 0507-34-Levo
    • Cat. No.:
    • B3058842
    • CAS No.:
    • 921195-93-9
    • Molecular Formula:
    • C10H13NO3
    • Molecular Weight:
    • 195.21 g/mol
    Description
    GED-0507-34-Levo is under investigation in clinical trial NCT02808390 (Efficacy and Safety Study of Ged-0507-34-levo for Treatment of UC).
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  • Fmoc-Ala-OH-13C3
    Fmoc-Ala-OH-13C3
    • Cat. No.:
    • B12060547
    • CAS No.:
    • Molecular Formula:
    • C18H17NO4
    • Molecular Weight:
    • 314.31 g/mol
    Description
    Fmoc-Ala-OH-13C3 is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 314.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-Ala-OH-13C3 suitabl...
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  • Fmoc-leucine-d3
    Fmoc-leucine-d3
    • Cat. No.:
    • B12062247
    • CAS No.:
    • Molecular Formula:
    • C21H23NO4
    • Molecular Weight:
    • 356.4 g/mol
    Description
    Fmoc-leucine-d3 is a useful research compound. Its molecular formula is C21H23NO4 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fmoc-leucine-d3 suitable f...
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  • YGL-12
    YGL-12
    • Cat. No.:
    • B12372240
    • CAS No.:
    • Molecular Formula:
    • C28H28O4S
    • Molecular Weight:
    • 460.6 g/mol
    Description
    YGL-12 is a useful research compound. Its molecular formula is C28H28O4S and its molecular weight is 460.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YGL-12 suitable for many research a...
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  • YGT-31
    YGT-31
    • Cat. No.:
    • B15541526
    • CAS No.:
    • Molecular Formula:
    • C25H18F3NO5
    • Molecular Weight:
    • 469.4 g/mol
    Description
    YGT-31 is a useful research compound. Its molecular formula is C25H18F3NO5 and its molecular weight is 469.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YGT-31 suitable for many research...
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